Cas no 856335-30-3 (1-Octanol, 8-phenoxy-)
1-Octanol, 8-phenoxy- structure
Product Name:1-Octanol, 8-phenoxy-
CAS No:856335-30-3
MF:C14H22O2
MW:222.323284626007
CID:663894
Update Time:2024-01-31
1-Octanol, 8-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 1-Octanol, 8-phenoxy-
- 8-phenoxyoctan-1-ol
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- Inchi: 1S/C14H22O2/c15-12-8-3-1-2-4-9-13-16-14-10-6-5-7-11-14/h5-7,10-11,15H,1-4,8-9,12-13H2
- InChI Key: ICXMSRLCKXBFEN-UHFFFAOYSA-N
- SMILES: C(O)CCCCCCCOC1=CC=CC=C1
Experimental Properties
- Density: 0.981±0.06 g/cm3(Predicted)
- Melting Point: 41-42 °C
- Boiling Point: 177 °C(Press: 4 Torr)
- pka: 15.19±0.10(Predicted)
1-Octanol, 8-phenoxy- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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